Cas no 23535-17-3 (2-Cyclopenten-1-one, 4-hydroxy-2-methyl-)

• Product Name: 2-Cyclopenten-1-one, 4-hydroxy-2-methyl-
• CAS No: 23535-17-3
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 1414428
• PubChem ID: 11804707
• Update Time: 2025-04-20

2-Cyclopenten-1-one, 4-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 4-hydroxy-2-methyl-
• 4-hydroxy-2-methylcyclopent-2-en-1-one
• DTXSID60472981
• 4-hydroxy-2-methyl-2-cyclopenten-1-one
• WS-00637
• 4-hydroxy-2-methyl-cyclopent-2-en-1-one
• E71687
• 4-Hydroxy-2-methylcyclopent-2-enone
• SCHEMBL10385319
• 23535-17-3

• Inchi： 1S/C6H8O2/c1-4-2-5(7)3-6(4)8/h2,5,7H,3H2,1H3
• InChI Key： QSAULTQZSJKLPS-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(C1)=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3